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GOSHEIM, Germany – December 17, 2025 – In the ever-evolving landscape of crop

protection, a retrospective analysis of historical compounds offers valuable insights into the

advancements of modern chemical science. This report provides a comparative overview of the

efficacy of Binapacryl, an obsolete dinitrophenol miticide, with a selection of modern miticides

currently employed in agriculture. Due to its discontinued use and regulatory bans in numerous

countries, direct comparative field data is unavailable. Therefore, this guide juxtaposes the

historical context of Binapacryl with the contemporary performance data of modern

alternatives, highlighting the significant progress in miticide development concerning efficacy,

mode of action, and safety.

Binapacryl, a contact fungicide and miticide, was historically used to control powdery mildew

and various mite species, including those from the Panonychid and Tetranychid families. Its

mechanism of action involves the uncoupling or inhibition of oxidative phosphorylation, a vital

process for energy production in mites. However, Binapacryl's use has been discontinued

globally due to significant concerns regarding its high toxicity to mammals, fish, and aquatic

invertebrates, as well as its potential for teratogenic and carcinogenic effects. Furthermore, it

readily metabolizes into dinoseb, a compound with even greater toxicity.

Modern miticides, in contrast, have been developed with more specific target sites, often

resulting in lower toxicity to non-target organisms and improved safety profiles. These
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compounds employ a variety of mechanisms of action, crucial for effective resistance

management strategies that rely on the rotation of different miticide classes.

Comparative Efficacy of Modern Miticides
The following table summarizes the efficacy of several modern miticides against the two-

spotted spider mite (Tetranychus urticae), a common and destructive agricultural pest. The data

is presented as the median lethal concentration (LC50), which represents the concentration of

the miticide required to kill 50% of the test population under controlled laboratory conditions.

Lower LC50 values indicate higher toxicity to the target pest.

Miticide Class
Active
Ingredient

LC50 (ppm)
Target Mite
Species

Reference

METI - Complex

I
Fenazaquin 0.18 - 0.20

Tetranychus

urticae

METI - Complex

I
Fenpyroximate 0.05 (eggs) Panonychus ulmi

METI - Complex

II
Cyflumetofen

4.8 (adults), 0.9

(larvae)

Tetranychus

urticae

METI - Complex

III
Bifenazate 2.591

Tetranychus

truncatus

Chloride Channel

Activator
Abamectin 0.1447

Tetranychus

urticae

Lipid Synthesis

Inhibitor
Spiromesifen 133.4

Tetranychus

urticae

Mite Growth

Inhibitor
Hexythiazox -

Tetranychus

urticae

Experimental Protocols
The LC50 values presented in the table are typically determined using standardized laboratory

bioassays. A common and accepted methodology is the leaf-dip bioassay.
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Leaf-Dip Bioassay Protocol:

Mite Rearing: A susceptible strain of the target mite species (e.g., Tetranychus urticae) is

reared on a suitable host plant, such as bean plants (Phaseolus vulgaris), under controlled

environmental conditions (e.g., 25 ± 1°C, 75 ± 5% RH, and a 16:8 hour light:dark

photoperiod).

Preparation of Miticide Solutions: Serial dilutions of the technical grade or formulated miticide

are prepared in distilled water containing a surfactant (e.g., Triton X-100) to ensure uniform

wetting of the leaf surface. A control solution consists of distilled water and the surfactant

only.

Leaf Disc Preparation: Leaf discs of a uniform size are excised from the host plant leaves.

Treatment Application: Each leaf disc is immersed in a specific concentration of the miticide

solution or the control solution for a standardized period (e.g., 5-10 seconds).

Drying and Infestation: The treated leaf discs are allowed to air-dry. Once dry, a specific

number of adult female mites (e.g., 20-30) are transferred onto the adaxial surface of each

leaf disc.

Incubation: The leaf discs are placed on a moist substrate, such as a water-saturated cotton

pad in a Petri dish, to maintain turgor and prevent mite escape. The Petri dishes are then

incubated under the same controlled conditions as the mite rearing.

Mortality Assessment: Mite mortality is assessed at specific time intervals after treatment

(e.g., 24, 48, and 72 hours). Mites that are unable to move when prodded with a fine brush

are considered dead.

Data Analysis: The mortality data is corrected for control mortality using Abbott's formula. A

probit analysis is then performed to determine the LC50 value, along with its 95% confidence

limits.

Signaling Pathways and Experimental Workflows
To visually represent the concepts discussed, the following diagrams have been generated

using Graphviz.
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Binapacryl's Mode of Action
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Caption: Mechanism of action of Binapacryl leading to mite death.
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Caption: Standardized workflow for a leaf-dip miticide bioassay.
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In conclusion, while Binapacryl was an effective miticide in its time, the development of

modern acaricides has led to significant improvements in terms of target specificity, efficacy at

lower concentrations, and, most importantly, human and environmental safety. The diverse

modes of action of modern miticides are a cornerstone of sustainable pest management,

offering tools to combat resistance that were not available during the era of broad-spectrum

pesticides like Binapacryl.

To cite this document: BenchChem. [Obsolete Miticide Binapacryl: A Comparative Efficacy
Analysis Against Modern Acaricides]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667083#comparing-the-efficacy-of-binapacryl-with-
modern-miticides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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